Cas no 1353948-45-4 (N-(2-AMino-ethyl)-N-ethyl-N',N'-diMethyl-cyclohexane-1,2-diaMine)

• Product Name: N-(2-AMino-ethyl)-N-ethyl-N',N'-diMethyl-cyclohexane-1,2-diaMine
• CAS No: 1353948-45-4
• MF: C₁₂H₂₇N₃
• MW: 213.362882852554
• MDL: MFCD21094199
• CID: 4587038
• Update Time: 2025-06-27

N-(2-AMino-ethyl)-N-ethyl-N',N'-diMethyl-cyclohexane-1,2-diaMine Chemical and Physical Properties

Names and Identifiers

• N-(2-AMino-ethyl)-N-ethyl-N',N'-diMethyl-cyclohexane-1,2-diaMine
• 1,2-Cyclohexanediamine, N1-(2-aminoethyl)-N1-ethyl-N2,N2-dimethyl-

• MDL： MFCD21094199
• Inchi： 1S/C12H27N3/c1-4-15(10-9-13)12-8-6-5-7-11(12)14(2)3/h11-12H,4-10,13H2,1-3H3
• InChI Key： ZYHPYFWBANWSIC-UHFFFAOYSA-N
• SMILES： C1(N(CCN)CC)CCCCC1N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5

Additional information on N-(2-AMino-ethyl)-N-ethyl-N',N'-diMethyl-cyclohexane-1,2-diaMine

N-(2-Amino-ethyl)-N-ethyl-N',N'-diMethyl-cyclohexane-1,2-diamine: A Versatile Compound in Pharmaceutical and Biomedical Research

N-(2-Amino-ethyl)-N-ethyl-N',N'-diMethyl-cyclohexane-1,2-diamine, with the CAS number 1353948-45-4, represents a significant advancement in the field of medicinal chemistry. This compound, a derivative of cyclohexane with multiple functional groups, has garnered attention for its potential applications in drug development and biotechnology. Recent studies have highlighted its role in modulating cellular signaling pathways and its unique structural properties that make it suitable for various therapeutic applications.

The molecular structure of N-(2-Amino-ethyl)-N-ethyl-N',N'-diMethyl-cyclohexane-1,2-diamine is characterized by a six-membered cyclohexane ring with two amine groups at positions 1 and 2. The presence of multiple ethyl and methyl groups attached to the cyclohexane ring contributes to its high molecular flexibility, which is a critical factor in its ability to interact with biological targets. This structural feature also allows for the incorporation of various functional groups, enhancing its potential for modification and optimization in drug discovery processes.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of N-(2-Amino-ethyl)-N-ethyl-N',N'-diMethyl-cyclo,hexane-1,2-diamine. Researchers have employed catalytic methods and green chemistry approaches to improve the yield and reduce the environmental impact of its production. These developments are crucial for scaling up the compound for industrial applications, ensuring both economic viability and sustainability in pharmaceutical manufacturing.

One of the most promising areas of research involving N-(2-Amino-ethyl)-N-ethyl-N',N'-diMethyl-cyclohexane-1,2-diamine is its potential as a drug delivery agent. Studies published in 2023 have demonstrated its ability to enhance the solubility and bioavailability of poorly water-soluble drugs. This property is particularly valuable in the development of oral formulations, where improved solubility can significantly impact therapeutic efficacy.

Furthermore, the compound has shown potential in the field of neuropharmacology. Recent studies have explored its effects on neurotransmitter systems, particularly its interaction with serotonin and dopamine receptors. These findings suggest that N-(2-Amino-ethyl)-N-ethyl-N',N'-diMethyl-cyclohexane-1,2-diamine may have applications in the treatment of neurological disorders such as Parkinson's disease and depression.

Another area of interest is the compound's role in the development of targeted therapies. Researchers have investigated its ability to selectively bind to specific receptors or enzymes, which could lead to the creation of more effective and less toxic treatments. This selectivity is a key advantage in the design of drugs that minimize side effects while maximizing therapeutic outcomes.

In the context of biotechnology, N-(2-Amino-ethyl)-N-ethyl-N',N'-diMethyl-cyclohexane-1,2-diamine has been explored for its potential in the synthesis of bioactive molecules. Its structural versatility allows for the incorporation of various functional groups, enabling the creation of compounds with diverse biological activities. This adaptability makes it a valuable tool in the development of new therapeutic agents.

Recent studies have also focused on the compound's potential in the field of anti-inflammatory research. Preliminary data suggests that it may modulate inflammatory responses by interacting with key signaling pathways involved in immune regulation. This property could lead to the development of new treatments for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The importance of N-(2-Amino-ethyl)-N-ethyl-N',N'-diMethyl-cyclohexane-1,2-diamine in pharmaceutical research is further underscored by its role in the development of prodrugs. Prodrug strategies often involve the modification of a compound to improve its pharmacokinetic properties, and N-(2-Amino-ethyl)-N-ethyl-N',N'-diMethyl-cyclohexane-1,2-diamine has shown promise in this regard. By designing prodrugs based on this compound, researchers can enhance drug stability, improve targeting, and reduce adverse effects.

Additionally, the compound's potential in the field of antimicrobial research has been explored. Studies have indicated that it may exhibit antimicrobial activity against certain bacterial strains, suggesting its possible use in the development of new antibiotics. This is particularly relevant given the growing concern over antibiotic resistance and the need for novel therapeutic approaches.

The ongoing research into N-(2-Amino-ethyl)-N-ethyl-N',N'-diMethyl-cyclohexane-1,2-diamine highlights its versatility and potential impact across multiple therapeutic areas. As scientists continue to explore its properties and applications, it is likely that new uses for this compound will emerge, further solidifying its importance in the field of medicinal chemistry.

In conclusion, N-(2-Amino-ethyl)-N-ethyl-N',N'-diMethyl-cyclohexane-1,2-diamine is a compound with significant potential in pharmaceutical and biomedical research. Its unique molecular structure, combined with the advancements in synthetic chemistry and drug development, positions it as a valuable tool for the creation of new therapeutic agents. As research in this area continues to evolve, the compound's role in addressing various medical challenges is expected to expand, contributing to the advancement of healthcare and treatment options for patients.